4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-benzyl-3-ethylsulfanyl-5-(3-nitrophenyl)-1,2,4-triazole
• InChI: InChI=1S/C17H16N4O2S/c1-2-24-17-19-18-16(14-9-6-10-15(11-14)21(22)23)20(17)12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key: FGZTWRSNOAFVPZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazoles. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of 4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole can modulate various biochemical and physiological processes. It has been reported to reduce the production of reactive oxygen species, which are known to cause cellular damage. It has also been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole in lab experiments is its broad-spectrum activity against various microorganisms, including bacteria and fungi. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the research on 4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine its efficacy and safety in vivo. Another direction is its application in agriculture as a pesticide or fungicide. Additionally, the development of novel derivatives of this compound may lead to the discovery of new therapeutic agents with improved activity and selectivity.
Conclusion:
4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole is a promising compound with potential applications in various fields. Its broad-spectrum antimicrobial activity, anti-inflammatory properties, and anticancer potential make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential toxicity. The development of novel derivatives and formulations may lead to the discovery of new therapeutic agents with improved efficacy and safety.

Synthesis Methods

The synthesis of 4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole involves the reaction of benzylidene ethylthiosemicarbazide with 3-nitrobenzaldehyde in the presence of acetic acid. The resulting product is then treated with hydrazine hydrate to obtain the final compound. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

4-benzyl-3-(ethylthio)-5-(3-nitrophenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. In addition, it has been found to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.